Cas no 2027793-03-7 (1-Azetidinecarboxylic acid, 3-(3,3-dimethyl-2-oxobutyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-(3,3-dimethyl-2-oxobutyl)-, 1,1-dimethylethyl ester
• CAS No: 2027793-03-7
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5293435
• Update Time: 2025-10-31

1-Azetidinecarboxylic acid, 3-(3,3-dimethyl-2-oxobutyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(3,3-dimethyl-2-oxobutyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-13(2,3)11(16)7-10-8-15(9-10)12(17)18-14(4,5)6/h10H,7-9H2,1-6H3
• InChI Key： IGZIXIAPACMFMW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CC(=O)C(C)(C)C)C1

Additional information on 1-Azetidinecarboxylic acid, 3-(3,3-dimethyl-2-oxobutyl)-, 1,1-dimethylethyl ester

Research Brief on 1-Azetidinecarboxylic acid, 3-(3,3-dimethyl-2-oxobutyl)-, 1,1-dimethylethyl ester (CAS: 2027793-03-7)

This research brief provides an in-depth analysis of the latest advancements and applications of 1-Azetidinecarboxylic acid, 3-(3,3-dimethyl-2-oxobutyl)-, 1,1-dimethylethyl ester (CAS: 2027793-03-7), a compound of significant interest in the field of chemical biology and medicinal chemistry. The compound, known for its unique structural features and potential therapeutic applications, has been the subject of recent studies aimed at exploring its synthesis, biological activity, and pharmacological properties.

Recent research has focused on the synthesis and optimization of 1-Azetidinecarboxylic acid derivatives, with particular attention to their role as intermediates in the development of novel therapeutic agents. Studies have demonstrated that the tert-butyl ester group in the compound enhances its stability and bioavailability, making it a valuable candidate for further pharmacological evaluation. The compound's potential as a building block for protease inhibitors and other bioactive molecules has been highlighted in several peer-reviewed publications.

In one notable study, researchers investigated the compound's interaction with specific enzymatic targets, revealing its inhibitory effects on key pathways involved in inflammatory and neurodegenerative diseases. The study utilized advanced spectroscopic techniques and molecular docking simulations to elucidate the binding mechanisms and affinity of the compound. These findings suggest that 1-Azetidinecarboxylic acid, 3-(3,3-dimethyl-2-oxobutyl)-, 1,1-dimethylethyl ester could serve as a promising scaffold for the design of new drugs targeting these conditions.

Another area of interest is the compound's application in peptide synthesis. Recent advancements in solid-phase peptide synthesis (SPPS) have leveraged the compound's properties to improve yield and purity of peptide products. The tert-butyl ester group, in particular, has been shown to facilitate selective deprotection steps, thereby streamlining the synthesis process. This has significant implications for the production of peptide-based therapeutics, where efficiency and scalability are critical.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of derivatives based on this compound. Issues such as cost-effective synthesis routes, pharmacokinetic optimization, and toxicity profiling need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the therapeutic potential of 1-Azetidinecarboxylic acid, 3-(3,3-dimethyl-2-oxobutyl)-, 1,1-dimethylethyl ester.

In conclusion, the compound 1-Azetidinecarboxylic acid, 3-(3,3-dimethyl-2-oxobutyl)-, 1,1-dimethylethyl ester (CAS: 2027793-03-7) represents a versatile and promising candidate in medicinal chemistry. Its unique structural attributes and demonstrated biological activities make it a valuable focus for ongoing and future research. Continued exploration of its applications, coupled with advancements in synthetic methodologies, will likely yield significant contributions to the development of next-generation therapeutics.